Cas no 1211515-05-7 (Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-)

Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)- structure
1211515-05-7 structure
Product Name:Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-
CAS No:1211515-05-7
MF:C6H5ClF2N2
MW:178.567g/molg/mol
MDL:MFCD28679982
CID:5177183
Update Time:2023-04-05

Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-
    • 2-chloro-5-(1,1-difluoroethyl)pyrimidine
    • MDL: MFCD28679982
    • Inchi: 1S/C6H5ClF2N2/c1-6(8,9)4-2-10-5(7)11-3-4/h2-3H,1H3
    • InChI Key: OXZWUFYWXOINRR-UHFFFAOYSA-N
    • SMILES: C1(Cl)=NC=C(C(F)(F)C)C=N1

Computed Properties

  • Exact Mass: 178.011
  • Monoisotopic Mass: 178.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8A^2

Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1112226-1g
Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-
1211515-05-7 95%
1g
$885 2024-07-28
eNovation Chemicals LLC
Y1112226-5g
Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-
1211515-05-7 95%
5g
$1985 2024-07-28
eNovation Chemicals LLC
Y1112226-1g
Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-
1211515-05-7 95%
1g
$885 2025-02-21
eNovation Chemicals LLC
Y1112226-5g
Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-
1211515-05-7 95%
5g
$1985 2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1602971-1g
2-Chloro-5-(1,1-difluoroethyl)pyrimidine
1211515-05-7 98%
1g
¥12357.00 2024-08-09
eNovation Chemicals LLC
Y1112226-1g
Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-
1211515-05-7 95%
1g
$885 2025-02-24
eNovation Chemicals LLC
Y1112226-5g
Pyrimidine, 2-chloro-5-(1,1-difluoroethyl)-
1211515-05-7 95%
5g
$1985 2025-02-24
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.